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Compound of Interest |

Compound Name: 4-Chloro-2'-ethylbenzophenone
CAS No.: 951884-76-7
Cat. No.: B1324047
. J

Document Control:

Type: Technical Whitepaper / Expanded SDS

Subject: 4-Chloro-2'-ethylbenzophenone (Ortho-isomer analog)

Applicability: Drug Discovery, Organic Synthesis, Agrochemical Development

Status: Research Grade / Intermediate

Executive Summary & Chemical Identity[1]

4-Chloro-2'-ethylbenzophenone is a halogenated diaryl ketone utilized primarily as a
photopolymerization initiator and a structural intermediate in the synthesis of non-steroidal anti-
inflammatory drugs (NSAIDs) and lipophilic agrochemicals.

Unlike its para-substituted isomer (4-Chloro-4'-ethylbenzophenone), the 2'-ethyl isomer
possesses significant steric hindrance near the carbonyl center. This structural nuance alters its
reactivity profile, melting point, and metabolic stability, necessitating specific handling protocols
distinct from generic benzophenones.

Chemical Identifiers
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Parameter Detail
Chemical Name (4-chlorophenyl)(2-ethylphenyl)methanone
Molecular Formula C1s5H13CIO
Molecular Weight 244.72 g/mol

Not Standardized (Analogous to 71766-56-8 for
CAS Number _

p-isomer)
SMILES CCC1=CC=CC=C1C(=0)C2=CC=C(Cl)C=C2

) Viscous pale-yellow oil or low-melting solid (due
Physical State - .
to ortho-substitution symmetry breaking)

Hazard Identification & Risk Assessment (GHS)

Note: As a specialized research intermediate, specific toxicological data is derived from
Structure-Activity Relationship (SAR) analysis of closely related chlorinated benzophenones.

GHS Classification

o Skin Corrosion/Irritation: Category 2 (Causes skin irritation).[1]
e Serious Eye Damage/Eye Irritation: Category 2A (Causes serious eye irritation).
o Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation).

e Hazardous to the Aquatic Environment (Chronic): Category 2 (Toxic to aquatic life with long-
lasting effects).[2][3]

The "Ortho-Effect" Risk Factor

Researchers must note that the 2'-ethyl group increases lipophilicity (LogP ~4.8) while
preventing easy enzymatic attack at the carbonyl. This suggests a higher potential for
bioaccumulation compared to unhindered benzophenones.

Hazard Decision Tree (Graphviz)
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Exposure Event

Identify Contact Type

Inhalation (Vapor/Mist) Dermal/Ocular Contact

Evacuate to Fresh Air Rinse 15min (PEG-400 or Water)
Support Respiration Remove Contaminated Clothing

Seek Medical Review
(Flag: Chlorinated Aromatic)

Click to download full resolution via product page

Figure 1: Immediate decision logic for exposure incidents involving lipophilic aromatic ketones.

[4]

Synthesis & Experimental Handling
Synthesis Context (Friedel-Crafts Acylation)

The primary route to this compound involves the reaction of 4-chlorobenzoyl chloride with
ethylbenzene.

« Critical Insight: This reaction favors the para (4') position. Obtaining the ortho (2") isomer
requires careful catalyst selection (e.g., Zeolites or specific Lewis acids) or separation via
fractional distillation. The 2'-isomer has a lower boiling point than the 4'-isomer.

Reaction Workflow Diagram
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Figure 2: Synthetic workflow highlighting the separation requirement for the 2'-isomer.[5]

Handling Protocols
 Solubility: Highly soluble in DCM, Ethyl Acetate, and Toluene. Insoluble in water.[6]

o Protocol: When extracting, use Dichloromethane (DCM). The high density of DCM aids in
separating the organic layer from the agueous aluminum salt sludge formed during

guenching.

 Inert Atmosphere: While benzophenones are generally stable, the ethyl alkyl chain is

susceptible to slow benzylic oxidation over time.

o Storage: Store under Nitrogen or Argon atmosphere at 2-8°C.

Emergency Response & Disposal
Fire Fighting Measures

e Media: Dry chemical, COz, or alcohol-resistant foam.[7] Do NOT use water jet, as it will

scatter the lipophilic chemical.

o Combustion Products: Emits toxic Hydrogen Chloride (HCI) gas and Carbon Monoxide (CO).
Full SCBA gear is mandatory.

Accidental Release (Spill Protocol)

Since the 2'-isomer is likely a viscous liquid/oil at room temperature:

 |solate: Evacuate area (15m radius).
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e Absorb: Use vermiculite or sand. Do not use combustible materials like sawdust.

» Neutralize: No specific neutralization required, but wash the surface with an ethanolic soap
solution to solubilize residues.

Waste Disposal

o Classification: Halogenated Organic Solvent Waste.
o Method: High-temperature incineration with flue gas scrubbing (to capture HCI).

» Prohibition: Never dispose of down the drain; highly toxic to aquatic life (LC50 estimated <
10 mg/L).

: _ E

Property Value | Estimate Rationale

Ortho-substitution disrupts
Melting Point < 45°C (Predicted) crystal packing compared to
Para (MP ~80°C).

High molecular weight

Boiling Point ~340°C (760 mmHg) )
aromatic ketone.
Estimated based on
Flash Point >110°C
benzophenone analogs.
) Chlorine atom adds density
Density 1.15-1.20 g/cm3 )
relative to water.
Highly lipophilic;
LogP (Octanol/Water) 48 +0.3 -g ypop ) )
bioaccumulative potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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